Cas no 1219903-87-3 (1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine)

• Product Name: 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine
• CAS No: 1219903-87-3
• MF: C₂₃H₂₄FN₃O
• MW: 377.454568862915
• CID: 6506684
• Update Time: 2025-07-25

1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine
• [4-(2,5-dimethylphenyl)piperazin-1-yl]-[4-(4-fluorophenyl)-1H-pyrrol-2-yl]methanone

• Inchi： 1S/C23H24FN3O/c1-16-3-4-17(2)22(13-16)26-9-11-27(12-10-26)23(28)21-14-19(15-25-21)18-5-7-20(24)8-6-18/h3-8,13-15,25H,9-12H2,1-2H3
• InChI Key： CYWVLSQYGWPGFW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(C)=CC=C2C)CC1)(C1=CC(C2=CC=C(F)C=C2)=CN1)=O

Additional information on 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine

Introduction to 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine and Its Significance in Modern Chemical Biology

1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine, with the CAS number 1219903-87-3, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's unique structural composition, featuring a pyrrole-2-carbonylpiperazine core appended with 2,5-dimethylphenyl and 4-fluorophenyl substituents, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The significance of this compound lies in its ability to engage with biological targets in a manner that is both specific and potent. The fluorine atom at the para position of the phenyl ring introduces a level of electronic tunability that can modulate the compound's pharmacokinetic properties. This feature is particularly relevant in the context of modern drug design, where fine-tuning of molecular interactions is essential for achieving optimal efficacy and minimal side effects. Furthermore, the dimethylphenyl moiety contributes to the compound's lipophilicity, which is a critical parameter in determining its absorption, distribution, metabolism, and excretion (ADME) profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies utilizing molecular docking simulations have indicated that 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine may interact with proteins involved in neurotransmitter signaling pathways. This observation aligns with emerging research suggesting that modulators of these pathways could have therapeutic potential in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The compound's structural features also make it a valuable scaffold for further derivatization. By modifying the substituents attached to the pyrrole-2-carbonylpiperazine core, researchers can explore new chemical space and identify analogs with enhanced pharmacological properties. For instance, replacing the fluorophenyl group with other aromatic rings or heterocycles could alter the compound's binding profile without significantly compromising its overall structure. Such modifications are often employed in high-throughput screening campaigns to identify lead compounds for subsequent optimization.

In vitro studies have begun to elucidate the biological activity of 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine. Initial experiments have demonstrated its ability to inhibit certain enzyme activities associated with inflammation and oxidative stress. These effects are particularly intriguing given the growing recognition of these processes as key contributors to various pathological conditions. Moreover, preliminary toxicity assays suggest that the compound exhibits a favorable safety profile at concentrations relevant to its intended therapeutic use.

The integration of machine learning techniques into drug discovery has further accelerated the development of novel compounds like 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine. By leveraging large datasets of chemical structures and biological responses, predictive models can identify promising candidates for experimental validation. This approach has already proven successful in identifying molecules with unique scaffolds and mechanisms of action. As such, computational methods are becoming indispensable tools in the chemist's arsenal for designing next-generation therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for example, structurally related compounds have shown promise as growth regulators or pest repellents. The versatility of the pyrrole-2-carbonylpiperazine core allows for modifications that can tailor its activity toward specific biological targets across different domains of chemistry and biology.

Future directions in the study of 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine include exploring its interactions with nucleic acids and other non-protein targets. Advances in biophysical techniques such as NMR spectroscopy and cryo-electron microscopy are providing new insights into how small molecules interact with macromolecular systems at an atomic level. These studies could uncover novel mechanisms of action and inspire innovative drug design strategies.

Collaborations between academic institutions and pharmaceutical companies are also crucial for advancing the development of this class of compounds. Such partnerships facilitate the translation of laboratory findings into clinical candidates by combining expertise in synthetic chemistry, medicinal chemistry, and preclinical testing. The rapid pace of innovation in these fields ensures that compounds like 1-(2,5-dimethylphenyl)-4-4-(4-fluorophenyl)-1H-pyrrole-2-carbonylpiperazine will continue to be evaluated for their therapeutic potential across a wide range of diseases.